Copper;2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,13(18),14,16,19(39),20,22(27),23,25,28,30(37),31(36),32,34-nonadecaene-6,15,24,33-tetracarboxylic acid

• IUPAC Name: copper;2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,13(18),14,16,19(39),20,22(27),23,25,28,30(37),31(36),32,34-nonadecaene-6,15,24,33-tetracarboxylic acid
• InChI: InChI=1S/C36H18N8O8.Cu/c45-33(46)13-1-5-17-21(9-13)29-37-25(17)41-30-22-10-14(34(47)48)2-6-18(22)27(38-30)43-32-24-12-16(36(51)52)4-8-20(24)28(40-32)44-31-23-11-15(35(49)50)3-7-19(23)26(39-31)42-29;/h1-12H,(H6,37,38,39,40,41,42,43,44,45,46,47,48,49,50,51,52);/q;+2/p-2
• InChI Key: FSETZNSVSJCUDZ-UHFFFAOYSA-L
• Canonical SMILES: C1=CC2=C(C=C1C(=O)O)C3=NC4=NC(=NC5=C6C=CC(=CC6=C([N-]5)N=C7C8=C(C=C(C=C8)C(=O)O)C(=N7)N=C2[N-]3)C(=O)O)C9=C4C=CC(=C9)C(=O)O.[Cu+2]
• Molecular Formula: C36H16CuN8O8
• Molecular Weight: 752.1 g/mol

Description

Copper;2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,13(18),14,16,19(39),20,22(27),23,25,28,30(37),31(36),32,34-nonadecaene-6,15,24,33-tetracarboxylic acid is a useful research compound. Its molecular formula is C36H16CuN8O8 and its molecular weight is 752.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality Copper;2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,13(18),14,16,19(39),20,22(27),23,25,28,30(37),31(36),32,34-nonadecaene-6,15,24,33-tetracarboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Copper;2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,13(18),14,16,19(39),20,22(27),23,25,28,30(37),31(36),32,34-nonadecaene-6,15,24,33-tetracarboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Structural Chemistry and Intermolecular Interactions

Copper complexes exhibit intricate structural chemistry, as illustrated by the CB-TE2A macrocycle, which forms a stable, kinetically inert copper complex beneficial for nuclear medicine. The macrocycle crystallizes as a zwitterion with intricate intermolecular hydrogen bonding, resulting in a polymeric zigzag chain structure (Jurek, Reibenspies, & Kiefer, 2016).

2. Coordination Chemistry and Stability

The structural and thermodynamic properties of dioxotetraza macrocycles and their copper complexes are thoroughly studied, emphasizing the importance of understanding the coordination chemistry for developing stable copper complexes at physiological pH. These studies are crucial for potential biomedical applications (Déchamps-Olivier et al., 2009).

3. Synthesis and Characterization of Macrocyclic Complexes

The synthesis and characterization of various copper complexes with novel ligands demonstrate the versatility of copper in forming stable macrocyclic complexes. These complexes, with their unique geometrical and electronic properties, are studied for their potential applications in diverse fields, including catalysis and material science (Chandra, Gupta, Gupta, & Bawa, 2006).

4. Radiopharmaceutical Chemistry

Copper complexes play a vital role in radiopharmaceutical chemistry, particularly in the stabilization of copper radionuclides. Cross-bridged cyclam derivatives form highly stable complexes with copper(II), exhibiting enhanced in vivo stability, which is crucial for diagnostic imaging and targeted radiotherapy (Sun et al., 2002).

5. Catalysis

Copper complexes are also instrumental in catalytic applications. The synthesis of metal-free and metal phthalocyanine tetracarboxylic acids and their utilization as catalysts for the epoxidation of cyclohexene showcase the potential of these complexes in industrial catalysis, improving the efficiency and selectivity of chemical reactions (Sun, Wang, & Tan, 2015).